Cas no 2229123-14-0 (1,1-difluoro-2-2-(trifluoromethoxy)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-2-(trifluoromethoxy)phenylpropan-2-amine
• CAS No: 2229123-14-0
• MF: C₁₀H₁₀F₅NO
• MW: 255.184520244598
• CID: 5976285
• PubChem ID: 165853676
• Update Time: 2025-05-20

1,1-difluoro-2-2-(trifluoromethoxy)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-2-(trifluoromethoxy)phenylpropan-2-amine
• EN300-1944720
• 1,1-difluoro-2-[2-(trifluoromethoxy)phenyl]propan-2-amine
• 2229123-14-0

• Inchi： 1S/C10H10F5NO/c1-9(16,8(11)12)6-4-2-3-5-7(6)17-10(13,14)15/h2-5,8H,16H2,1H3
• InChI Key： BSMYKKJCKSEESQ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=CC=1OC(F)(F)F)N)F

Computed Properties

• Exact Mass: 255.06825475g/mol
• Monoisotopic Mass: 255.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-2-2-(trifluoromethoxy)phenylpropan-2-amine

Introduction to 1,1-Difluoro-2-(2-Trifluoromethoxy)phenylpropan-2-amine (CAS No. 2229123-14-0)

1,1-Difluoro-2-(2-trifluoromethoxy)phenylpropan-2-amine, with the CAS number 2229123-14-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes difluoro and trifluoromethoxy functional groups, making it a promising candidate for various therapeutic applications.

The chemical structure of 1,1-difluoro-2-(2-trifluoromethoxy)phenylpropan-2-amine is composed of a propan-2-amine backbone with two fluorine atoms attached to the first carbon and a trifluoromethoxy group on the phenyl ring. The presence of these fluorine atoms and the trifluoromethoxy group imparts unique properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the potential of 1,1-difluoro-2-(2-trifluoromethoxy)phenylpropan-2-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine systems. The compound has been shown to exhibit selective serotonin reuptake inhibition (SSRI) properties, making it a potential candidate for the development of antidepressants and anxiolytics.

In addition to its SSRI activity, 1,1-difluoro-2-(2-trifluoromethoxy)phenylpropan-2-amine has also demonstrated promising results in preclinical studies for its dopaminergic effects. Research indicates that it can modulate dopamine receptors, which are implicated in conditions such as Parkinson's disease and schizophrenia. The ability to fine-tune dopaminergic signaling makes this compound a valuable tool for exploring new therapeutic strategies in these areas.

The metabolic stability of 1,1-difluoro-2-(2-trifluoromethoxy)phenylpropan-2-amine is another key feature that sets it apart from other compounds in its class. Fluorine atoms are known to enhance the metabolic stability of organic molecules by reducing their susceptibility to enzymatic degradation. This property is particularly important for ensuring that the compound remains active in the body for an extended period, thereby improving its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-difluoro-2-(2-trifluoromethoxy)phenylpropan-2-amine. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that the compound has a favorable safety profile, which is essential for advancing it through the drug development pipeline.

The potential applications of 1,1-difluoro-2-(2-trifluoromethoxy)phenylpropan-2-amine extend beyond neurological disorders. Ongoing research is exploring its use in other therapeutic areas, such as pain management and inflammation. The compound's ability to modulate multiple neurotransmitter systems makes it a versatile candidate for addressing a wide range of medical conditions.

In conclusion, 1,1-difluoro-2-(2-trifluoromethoxy)phenylpropan-2-amine (CAS No. 2229123-14-0) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it a promising candidate for the development of novel therapeutics. As research continues to uncover its full potential, this compound is poised to play a crucial role in advancing our understanding and treatment of various medical conditions.